methyl 4-[({[1-(4-propylphenyl)ethyl]amino}carbonyl)amino]benzoate

• IUPAC Name: methyl 4-[1-(4-propylphenyl)ethylcarbamoylamino]benzoate
• InChI: InChI=1S/C20H24N2O3/c1-4-5-15-6-8-16(9-7-15)14(2)21-20(24)22-18-12-10-17(11-13-18)19(23)25-3/h6-14H,4-5H2,1-3H3,(H2,21,22,24)
• InChI Key: MKDFHSLEXJQGSK-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(C)NC(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

Methyl 4-[({[1-(4-propylphenyl)ethyl]amino}carbonyl)amino]benzoate, also known as MPPB, is a chemical compound that has been widely studied in the field of neuroscience. It is a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation pathways in the brain. MPPB has been shown to have potential therapeutic applications in the treatment of addiction and other psychiatric disorders.

Mechanism of Action

Methyl 4-[({[1-(4-propylphenyl)ethyl]amino}carbonyl)amino]benzoate acts as a selective antagonist of the dopamine D3 receptor, which is primarily expressed in the mesolimbic pathway of the brain. This pathway is involved in the regulation of reward and motivation, and is thought to play a key role in addiction and other psychiatric disorders. By blocking the activity of the D3 receptor, methyl 4-[({[1-(4-propylphenyl)ethyl]amino}carbonyl)amino]benzoate is able to reduce the rewarding effects of drugs of abuse and decrease drug-seeking behavior.
Biochemical and physiological effects:
methyl 4-[({[1-(4-propylphenyl)ethyl]amino}carbonyl)amino]benzoate has been shown to have a number of biochemical and physiological effects in preclinical models. It has been shown to decrease the release of dopamine in the nucleus accumbens, a key brain region involved in reward and motivation. methyl 4-[({[1-(4-propylphenyl)ethyl]amino}carbonyl)amino]benzoate has also been shown to reduce the expression of several genes involved in drug addiction and reward pathways.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 4-[({[1-(4-propylphenyl)ethyl]amino}carbonyl)amino]benzoate in lab experiments is its selectivity for the dopamine D3 receptor. This allows researchers to specifically target this receptor and study its role in addiction and other psychiatric disorders. However, one limitation of using methyl 4-[({[1-(4-propylphenyl)ethyl]amino}carbonyl)amino]benzoate is its relatively low potency compared to other dopamine receptor antagonists. This can make it more difficult to achieve the desired pharmacological effects at lower doses.

Future Directions

There are a number of future directions for research on methyl 4-[({[1-(4-propylphenyl)ethyl]amino}carbonyl)amino]benzoate and its potential therapeutic applications. One area of interest is the use of methyl 4-[({[1-(4-propylphenyl)ethyl]amino}carbonyl)amino]benzoate in combination with other drugs or therapies for addiction and other psychiatric disorders. Another area of interest is the development of more potent and selective dopamine D3 receptor antagonists that may have improved therapeutic efficacy. Finally, further research is needed to fully understand the biochemical and physiological effects of methyl 4-[({[1-(4-propylphenyl)ethyl]amino}carbonyl)amino]benzoate and its potential long-term effects on brain function and behavior.

Scientific Research Applications

Methyl 4-[({[1-(4-propylphenyl)ethyl]amino}carbonyl)amino]benzoate has been extensively studied in preclinical models of addiction and other psychiatric disorders. It has been shown to block the rewarding effects of drugs of abuse such as cocaine and methamphetamine, as well as reduce drug-seeking behavior in animal models. methyl 4-[({[1-(4-propylphenyl)ethyl]amino}carbonyl)amino]benzoate has also been investigated for its potential use in the treatment of other psychiatric disorders such as schizophrenia and depression.